2-Fluoro-2-(furan-3-yl)acetic acid

• Molecular Formula: C6H5FO3
• Molecular Weight: 144.10 g/mol
• IUPAC Name: 2-fluoro-2-(furan-3-yl)acetic acid
• InChI: InChI=1S/C6H5FO3/c7-5(6(8)9)4-1-2-10-3-4/h1-3,5H,(H,8,9)
• InChI Key: OZXSVOOBEUZATG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C(C(=O)O)F

Description

2-Fluoro-2-(furan-3-yl)acetic acid (CAS: 1480013-06-6) is a fluorinated acetic acid derivative featuring a furan-3-yl substituent. Its molecular formula is C₇H₅FO₃, with a molecular weight of 174.11 g/mol. The fluorine atom at the α-position of the acetic acid moiety introduces electron-withdrawing effects, enhancing the compound's acidity compared to non-fluorinated analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the radical bromination of a furan derivative followed by substitution with a fluoro group . The reaction conditions often include the use of N-bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN) in carbon tetrachloride (CCl4) under reflux .

Industrial Production Methods

Industrial production of 2-Fluoro-2-(furan-3-yl)acetic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Catalysts and solvents are chosen to maximize efficiency and minimize environmental impact.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-2-(furan-3-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furanones.

Reduction: The fluoro group can be reduced to a hydrogen atom under specific conditions.

Substitution: The fluoro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst can be used.

Substitution: Nucleophiles like amines or thiols can replace the fluoro group under basic conditions.

Major Products Formed

Oxidation: Furanones and other oxygenated derivatives.

Reduction: De-fluorinated furan derivatives.

Substitution: Various substituted furan derivatives depending on the nucleophile used.

Scientific Research Applications

2-Fluoro-2-(furan-3-yl)acetic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in designing inhibitors for specific enzymes.

Industry: Utilized in the production of advanced materials and polymers with unique properties.

Mechanism of Action

The mechanism of action of 2-Fluoro-2-(furan-3-yl)acetic acid depends on its application. In medicinal chemistry, it may act by inhibiting specific enzymes or interacting with molecular targets such as receptors or proteins. The fluoro group can enhance the compound’s binding affinity and stability, making it a valuable pharmacophore in drug design.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural, physicochemical, and functional differences between 2-Fluoro-2-(furan-3-yl)acetic acid and related compounds:

Table 1: Comparative Properties of Fluorinated Acetic Acid Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Acidity (pKa*)	Key Applications/Findings
2-Fluoro-2-(furan-3-yl)acetic acid	C₇H₅FO₃	174.11	–COOH, –F, furan-3-yl	~2.8–3.2†	Metal chelation, synthetic intermediate
2-(Furan-3-yl)acetic acid	C₆H₆O₃	142.11	–COOH, furan-3-yl	~3.5–4.0	Uranium adsorption via –COOH coordination
2-Fluoro-2-(3-methylthiophen-2-yl)acetic acid	C₇H₇FO₂S	174.19	–COOH, –F, thiophene-2-yl	~2.6–3.0†	Enhanced solubility in organic solvents
2-(3-Fluorophenyl)acetic acid	C₈H₇FO₂	166.14	–COOH, –F, phenyl	~3.0–3.5	Anti-inflammatory drug precursor
2-(Furan-2-yl)-2-oxoacetic acid	C₆H₄O₄	140.09	–COOH, ketone, furan-2-yl	~1.8–2.2	High reactivity in nucleophilic substitutions

*Estimated pKa ranges based on analogous compounds. †Fluorine's electron-withdrawing effect lowers pKa compared to non-fluorinated analogs.

Key Structural and Functional Insights

Impact of Fluorination: The α-fluorine in 2-Fluoro-2-(furan-3-yl)acetic acid reduces the pKa of the –COOH group (~2.8–3.2) compared to non-fluorinated 2-(furan-3-yl)acetic acid (pKa ~3.5–4.0). This enhances its acidity, improving metal-binding capabilities, as seen in studies where –COOH groups coordinate with uranium ions . Fluorination also increases metabolic stability, making it advantageous in pharmaceutical design .

Role of the Heterocyclic Ring :

• Furan vs. Thiophene : The furan-3-yl group offers weaker electron-donating properties compared to thiophene-2-yl, affecting resonance stabilization. Thiophene-containing analogs (e.g., 2-Fluoro-2-(3-methylthiophen-2-yl)acetic acid) exhibit higher lipophilicity, enhancing membrane permeability in drug delivery .
• Positional Isomerism : 2-(Furan-2-yl)-2-oxoacetic acid (ketone-containing) shows higher reactivity in nucleophilic additions compared to furan-3-yl derivatives due to steric and electronic differences .

Comparative Adsorption Efficiency: Non-fluorinated 2-(furan-3-yl)acetic acid demonstrates uranium removal efficiency up to 97.8% under optimized conditions (pH 6.0, 10 mg/L U(VI)), attributed to monodentate coordination via –COO– groups . Fluorinated analogs may exhibit stronger binding but require validation.

Synthetic Utility: 2-Fluoro-2-(furan-3-yl)acetic acid can be synthesized via multicomponent reactions involving hydroxyl derivatives, arylglyoxals, and Meldrum’s acid, similar to methods used for 2-(2-(4-Methoxyphenyl)furo[3,2-h]quinolin-3-yl)acetic acid .